Cas no 1000573-34-1 (5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid methylphenylamide)

• Product Name: 5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid methylphenylamide
• CAS No: 1000573-34-1
• MF: C₁₂H₈Cl₂N₄O₂S₂
• MW: 375.253517150879
• CID: 3157593
• PubChem ID: 26598685
• Update Time: 2025-11-05

5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid methylphenylamide Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid methylphenylamide
• 5,7-Dichloro-N-methyl-N-phenylthiazolo[4,5-d]pyrimidine-2-sulfonamide
• 1000573-34-1

• MDL： MFCD09877884
• Inchi： 1S/C12H8Cl2N4O2S2/c1-18(7-5-3-2-4-6-7)22(19,20)12-17-10-8(21-12)9(13)15-11(14)16-10/h2-6H,1H3
• InChI Key： DUWFQWWCJWNHFG-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C(N=1)Cl)N=C(S2)S(N(C)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 373.9465732Da
• Monoisotopic Mass: 373.9465732Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 113Ų

Additional information on 5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid methylphenylamide

5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid methylphenylamide (CAS No: 1000573-34-1)

The compound 5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid methylphenylamide (referred to as DCPMSA-MPA) with CAS number 1000573-34-1 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a thiazolo[4,5-d]pyrimidine core with chlorine substituents at positions 5 and 7, a sulfonic acid group at position 2, and a methylphenylamide moiety attached to the sulfonic acid group. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule.

Recent studies have highlighted the potential of DCPMSA-MPA in various applications, particularly in the development of advanced materials and pharmaceuticals. For instance, researchers have explored its role as a building block for constructing bioactive molecules with enhanced stability and bioavailability. The thiazolo[4,5-d]pyrimidine ring system is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in drug design.

The synthesis of DCPMSA-MPA involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the thiazolo[4,5-d]pyrimidine ring through cyclization reactions and subsequent functionalization with the sulfonic acid and methylphenylamide groups. These steps are critical for achieving the desired stereochemistry and functionality of the final product.

One of the most intriguing aspects of DCPMSA-MPA is its ability to exhibit tunable properties based on its structural modifications. For example, variations in the substituents on the thiazolo[4,5-d]pyrimidine ring can significantly alter its electronic properties, making it suitable for applications in optoelectronics and sensors. Recent advancements in computational chemistry have enabled researchers to predict these properties with greater accuracy, facilitating the design of more efficient materials.

In addition to its structural versatility, DCPMSA-MPA has shown promise in biomedical applications. Studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Furthermore, its sulfonic acid group enhances water solubility, which is a critical factor for drug delivery systems.

The integration of DCPMSA-MPA into polymer systems has also been explored for creating advanced composites with enhanced mechanical and thermal stability. The molecule's ability to form hydrogen bonds with polymer chains contributes to improved interfacial adhesion, making it a valuable additive in high-performance materials.

From an environmental perspective, the synthesis and application of DCPMSA-MPA are being optimized to minimize ecological impact. Researchers are investigating greener synthetic routes that reduce waste and energy consumption while maintaining product quality.

In conclusion, DCPMSA-MPA (CAS No: 1000573-34-1) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across diverse fields. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing both scientific knowledge and industrial innovation.